Cas no 649551-87-1 (Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)-)

• Product Name: Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)-
• CAS No: 649551-87-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 411474
• PubChem ID: 57887308
• Update Time: 2025-04-19

Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-bromo-4-ethyl-2-hydroxyphenyl)-
• 1-(5-bromo-4-ethyl-2-hydroxyphenyl)ethanone
• 649551-87-1
• SCHEMBL4035997
• DTXSID50728181
• 1-(5-Bromo-4-ethyl-2-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C10H11BrO2/c1-3-7-4-10(13)8(6(2)12)5-9(7)11/h4-5,13H,3H2,1-2H3
• InChI Key： FCVNPRCPJGZVSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C)=O)=C(C=C1CC)O

Computed Properties

• Exact Mass: 241.99423
• Monoisotopic Mass: 241.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3